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Introduction

Progesterone, a crucial steroid hormone, plays a significant role in the central nervous system,
influencing processes such as neuroprotection, memory consolidation, and behavior. Its
therapeutic potential is a subject of extensive preclinical research, necessitating standardized
protocols for its administration in animal models. This document provides detailed application
notes on progesterone dosage, administration routes, and experimental protocols in rodent
models, primarily mice and rats. It also elucidates the key signaling pathways through which
progesterone exerts its effects.

Data Presentation: Progesterone Dosage in Rodent
Models

The following tables summarize progesterone dosages used in various studies, categorized by
animal model, administration route, and research application.

Table 1: Progesterone Dosage in Mice
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Table 2: Progesterone Dosage in Rats

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2582876/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2586174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2668744/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2573385/
https://www.researchgate.net/publication/232234636_Progesterone_pharmacokinetics_in_the_mouse_Implications_for_potential_stroke_therapy
https://pubmed.ncbi.nlm.nih.gov/23058048/
https://www.researchgate.net/publication/232234636_Progesterone_pharmacokinetics_in_the_mouse_Implications_for_potential_stroke_therapy
https://pubmed.ncbi.nlm.nih.gov/23058048/
https://karger.com/nen/article/103/3-4/300/227775/Neuroprotective-Effect-of-Progesterone-in-MPTP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2760011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENCHE

Research Administrat

o Strain . Dosage Vehicle Reference
Application ion Route
Spontaneousl
Neuroprotecti vy - 4 mg/kg or 8 Dimethylsulfo
] Not specified ] [8]
on (Stroke) Hypertensive mg/kg xide (DMSO)
(Male)
20 mg/mL
. ) solution of
Teratogenesi Sprague- Intragastric _
] 80 mg/kg sodium 9]
s Study Dawley (i.9.)
carboxymeth
ylcellulose
Teratogenesi Sprague- Intramuscular 20 mg/mL P4
. 20 mg/kg S [9]
s Study Dawley (i.m.) injection
80 mg/mL P4
Teratogenesi Sprague- ) sustained-
Vaginal 18 mg/kg [9]
s Study Dawley release
vaginal gel

Experimental Protocols
Protocol 1: Intraperitoneal (IP) Injection of Progesterone
in Mice/Rats

Materials:

Progesterone

Vehicle (e.g., 2-hydroxypropyl-B-cyclodextrin, DMSO, sesame oil)

Sterile syringes (1 mL or 3 mL)

Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)[10]

70% ethanol
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e Animal scale
o Appropriate personal protective equipment (PPE)
Procedure:
o Preparation of Progesterone Solution:
o Accurately weigh the required amount of progesterone.

o Dissolve the progesterone in the chosen vehicle to achieve the desired final concentration.
Ensure the solution is homogenous. For example, to prepare a 10 mg/mL solution for a 10
mg/kg dose in a 25g mouse (requiring 0.25 mg), you would need a small, accurately
measured volume.

e Animal Handling and Restraint:

o Weigh the animal to calculate the precise injection volume.

o For a one-person technique, restrain the mouse by scruffing the neck and back skin to
immobilize the head and body. For rats, a two-person technique is often preferred for
safety and stability.[10]

o Position the animal in dorsal recumbency with the head tilted slightly downward.[11]
« Injection Site Identification and Preparation:

o lIdentify the lower right quadrant of the abdomen. This location is chosen to avoid the
cecum, which is typically on the left side.[12][13]

o Cleanse the injection site with a 70% ethanol swab.
e Injection:
o Insert the needle, bevel up, at a 30-45 degree angle into the peritoneal cavity.[10][12]

o Gently aspirate to ensure no fluid (e.g., urine, blood, intestinal contents) is drawn into the
syringe. If fluid is aspirated, withdraw the needle and reinject at a different site with a new
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sterile needle.[11]

o Slowly inject the calculated volume of the progesterone solution.
o Withdraw the needle and return the animal to its cage.
e Post-injection Monitoring:

o Observe the animal for any signs of distress, such as bleeding at the injection site,
abdominal swelling, or changes in behavior.

Protocol 2: Subcutaneous (SC) Injection of
Progesterone in Mice

Materials:
e Progesterone
e Vehicle (e.g., sesame oil)
 Sterile syringes (1 mL)
o Sterile needles (26-27 gauge)[14]
e 70% ethanol (optional for SC injections)
e Animal scale
» Appropriate PPE
Procedure:
o Preparation of Progesterone Solution:
o Follow the same procedure as for IP injections to prepare the progesterone solution.
e Animal Handling and Restraint:

o Weigh the animal to determine the correct injection volume.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.queensu.ca/animals-in-science/policies-procedures/sop/rats/10-9-2
https://www.queensu.ca/animals-in-science/policies-procedures/sop/mice/7-9-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2760011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Restrain the mouse by grasping the loose skin over the neck and shoulders (scruffing).

« Injection Site Identification and Preparation:

o The most common site for subcutaneous injection is the loose skin over the back, between
the shoulder blades.

o Lift the skin to create a "tent."

o Disinfection with 70% ethanol is recommended but not always mandatory for
subcutaneous injections.[14]

e Injection:

[¢]

Insert the needle, bevel up, into the base of the skin tent.[14]

[e]

Gently aspirate to ensure a blood vessel has not been entered.

[e]

Inject the progesterone solution into the subcutaneous space.

(¢]

Withdraw the needle and gently massage the area to aid dispersal of the solution.
e Post-injection Monitoring:

o Return the animal to its cage and monitor for any adverse reactions, such as skin irritation
or leakage at the injection site.

Signaling Pathways and Mechanisms of Action

Progesterone exerts its biological effects through two main signaling pathways: the classical
(genomic) pathway and the non-classical (non-genomic) pathway.

Classical (Genomic) Signaling Pathway

In the classical pathway, progesterone binds to intracellular progesterone receptors (PRS),
which are ligand-activated transcription factors.[15] This binding triggers a conformational
change in the receptor, leading to its dimerization and translocation into the nucleus. Inside the
nucleus, the progesterone-PR complex binds to specific DNA sequences known as
progesterone response elements (PRES) in the promoter regions of target genes, thereby
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regulating their transcription.[15][16] This genomic mechanism is relatively slow, taking hours to
manifest its effects.

Click to download full resolution via product page

Caption: Classical (genomic) progesterone signaling pathway.

Non-Classical (Non-Genomic) Signaling Pathway

The non-classical pathway involves rapid, non-genomic actions of progesterone that are
initiated at the cell membrane. Progesterone can bind to membrane-associated progesterone
receptors (MPRs) and progesterone receptor membrane component 1 (PGRMC1).[15][17] This
binding activates intracellular signaling cascades, such as the mitogen-activated protein kinase
(MAPK) and protein kinase A (PKA) pathways, leading to rapid cellular responses that do not
require gene transcription.[15][18] These effects can occur within seconds to minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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